6-(4-Chlorophenyl)-3-[3-methoxy-4-[2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethoxy]phenyl]thieno[3,2-d]pyrimidin-4-one

• Molecular Formula: C26H24ClN3O4S
• Molecular Weight: 510.0 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-3-[3-methoxy-4-[2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethoxy]phenyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H24ClN3O4S/c1-32-22-10-19(6-7-21(22)34-9-8-29-12-26(13-29)14-33-15-26)30-16-28-20-11-23(35-24(20)25(30)31)17-2-4-18(27)5-3-17/h2-7,10-11,16H,8-9,12-15H2,1H3
• InChI Key: RYWKRAVYOFTFPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N2C=NC3=C(C2=O)SC(=C3)C4=CC=C(C=C4)Cl)OCCN5CC6(C5)COC6

Description

“PMID25522065-Compound-41” is a small molecule that has been developed to interact with the WDR5 interaction motif (WIN)-site, which is a crucial binding interface for the formation of WDR5-based protein complexes . This compound was designed to disrupt WDR5’s participation in chromatin regulatory complexes and epigenetic processes in cancers .

Preparation Methods

The synthetic routes and reaction conditions for “PMID25522065-Compound-41” involve several steps:

Initial Synthesis: The compound is synthesized through a series of chemical reactions that include the formation of intermediate compounds.

Reaction Conditions: The reactions typically require specific temperatures, solvents, and catalysts to ensure the desired chemical transformations.

Industrial Production: Industrial production methods may involve scaling up the laboratory synthesis procedures, optimizing reaction conditions for higher yields, and ensuring the purity of the final product.

Chemical Reactions Analysis

“PMID25522065-Compound-41” undergoes various types of chemical reactions:

Oxidation: The compound can undergo oxidation reactions, where it loses electrons and forms oxidized products.

Reduction: It can also undergo reduction reactions, where it gains electrons and forms reduced products.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents, reducing agents, and various solvents. The conditions may vary depending on the specific reaction being carried out.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

“PMID25522065-Compound-41” has several scientific research applications:

Chemistry: It is used in the study of chemical reactions and mechanisms, particularly those involving WDR5-based protein complexes.

Biology: The compound is used to investigate the role of WDR5 in chromatin regulatory complexes and epigenetic processes.

Industry: The compound may have applications in the development of new therapeutic agents and drugs.

Mechanism of Action

The mechanism of action of “PMID25522065-Compound-41” involves its interaction with the WDR5 interaction motif (WIN)-site . By binding to this site, the compound disrupts the formation of WDR5-based protein complexes, which are involved in chromatin regulatory processes and epigenetic modifications. This disruption can affect the expression of genes involved in cancer and other diseases.

Comparison with Similar Compounds

“PMID25522065-Compound-41” can be compared with other similar compounds that interact with the WDR5 interaction motif:

PMID25522065-Compound-10: Another compound that targets the WIN-site and disrupts WDR5-based protein complexes.

PMID25522065-Compound-11: Similar in structure and function, this compound also interacts with the WIN-site.

PMID25522065-Compound-12: Another related compound with similar mechanisms of action.

The uniqueness of “PMID25522065-Compound-41” lies in its specific binding affinity and the particular pathways it affects, making it a valuable tool in cancer research and other scientific studies.